Cas no 2228246-06-6 (3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid
• CAS No: 2228246-06-6
• MF: C₁₀H₉FO₄
• MW: 212.174466848373
• CID: 6440887
• PubChem ID: 137734188
• Update Time: 2025-05-26

3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid
• 2228246-06-6
• EN300-1800641

• Inchi： 1S/C10H9FO4/c1-15-9-6(3-2-4-7(9)11)5-8(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： VEHSYTXUJGEPHX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 212.04848693g/mol
• Monoisotopic Mass: 212.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid

Professional Introduction to 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic Acid (CAS No. 2228246-06-6)

3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid, with the CAS number 2228246-06-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and methoxy substituents in its aromatic ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid consists of a propionic acid moiety attached to a phenyl ring that is substituted at the 3-position with a fluoro group and at the 2-position with a methoxy group. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the pharmacological activity of many drugs. Similarly, the methoxy group can influence the solubility and bioavailability of pharmaceutical compounds.

In recent years, there has been a growing interest in developing novel therapeutic agents that incorporate fluorinated aromatic rings. The compound 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid fits well into this trend, as it serves as a building block for synthesizing potential drug candidates. Its application in the synthesis of small molecules has been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid is its role as an intermediate in the preparation of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By modifying the structure of this compound, researchers can develop kinase inhibitors with improved selectivity and efficacy. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases, making them promising candidates for further development.

The use of computational methods and high-throughput screening has accelerated the discovery of new drug candidates derived from 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid. These approaches allow researchers to rapidly test the biological activity of various derivatives, identifying those with the most potent effects. Additionally, advances in synthetic chemistry have enabled the efficient preparation of complex molecules based on this scaffold, further facilitating drug discovery efforts.

In conclusion, 3-(3-fluoro-2-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2228246-06-6) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in the development of next-generation drugs.